2,6-difluoro-N-((5-((4-fluorobenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[[5-[(4-fluorophenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C17H12F3N3O2S/c18-11-6-4-10(5-7-11)9-26-17-23-22-14(25-17)8-21-16(24)15-12(19)2-1-3-13(15)20/h1-7H,8-9H2,(H,21,24)
• InChI Key: LBYLIJBBGKFXHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCC2=NN=C(O2)SCC3=CC=C(C=C3)F)F
• Molecular Formula: C17H12F3N3O2S
• Molecular Weight: 379.4 g/mol

Description

2,6-difluoro-N-((5-((4-fluorobenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity

A series of novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid bearing (5-(substituted phenyl)-1,3,4-oxadiazol-2-yl) and (5-(alkylthio)-1,3,4-oxadiazol-2-yl) substitutions at the 4-position were synthesized and evaluated for their antimicrobial activities. These compounds exhibited moderate to good activities against tested Gram-positive, Gram-negative bacterial strains as well as fungal strains, indicating potential applications in developing new antimicrobial agents (Jadhav et al., 2017).

Anticancer Properties

Several 3-substituted-2,6-difluorobenzamides have demonstrated their ability to interfere with the bacterial cell division cycle by inhibiting the protein FtsZ, a key player in the process. This discovery has fueled further investigation into the pharmaceutical and preclinical development of such compounds for their potential use in treating cancers, particularly those caused by bacteria that are resistant to traditional antibiotics (Straniero et al., 2023).

Molecular Imaging Applications

A detailed study was conducted on the synthesis and biological evaluation of fluorine-18-labeled benzamide analogues for imaging the sigma2 receptor status of solid tumors with positron emission tomography (PET). This research highlights the potential use of fluorine-containing compounds in the development of novel PET imaging agents for cancer diagnosis (Tu et al., 2007).

Fluorination Techniques and Chemical Synthesis

Research involving the synthesis of 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide as a potential PET agent for imaging B-Raf(V600E) in cancers showcases the innovative use of fluorination techniques. This research provides insights into the synthesis of complex molecules for diagnostic and therapeutic applications in oncology (Wang et al., 2013).